2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid

• IUPAC Name: 2-[[(3-chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid
• InChI: InChI=1S/C14H18ClNO3/c1-3-14(4-2,13(18)19)9-16-12(17)10-6-5-7-11(15)8-10/h5-8H,3-4,9H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key: XASULKKXLPEGQW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CNC(=O)C1=CC(=CC=C1)Cl)C(=O)O
• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol

Description

2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid, also known as Etodolac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first approved by the United States Food and Drug Administration (FDA) in 1991 and has since become a popular choice for treating conditions such as osteoarthritis, rheumatoid arthritis, and acute pain.

Mechanism of Action

2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins. By inhibiting COX, 2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid reduces the production of prostaglandins, which in turn reduces pain and inflammation.
Biochemical and Physiological Effects
2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in a variety of conditions, including osteoarthritis, rheumatoid arthritis, and acute pain. In addition, it has been shown to have antioxidant properties, which may help to reduce oxidative stress and inflammation in the body.

Advantages and Limitations for Lab Experiments

2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid has a number of advantages for lab experiments. It is relatively easy to synthesize and is readily available. In addition, it has been extensively studied, which makes it a useful tool for researchers. However, there are also limitations to its use in lab experiments. For example, it may have side effects that could affect the results of experiments, and it may not be appropriate for use in certain types of experiments.

Future Directions

There are a number of future directions for research on 2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid. One area of interest is its potential use in the treatment of cancer. It has been shown to have anticancer properties in some studies, and further research is needed to determine its potential as a cancer treatment. In addition, there is interest in exploring its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, there is interest in exploring its potential as a treatment for chronic pain, which is a major public health issue.

Synthesis Methods

2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid can be synthesized through a multistep process that involves the reaction of 2-ethylbutyric acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-chlorobenzoyl chloride. The resulting acid chloride is then reacted with ammonia to produce the final product, 2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid.

Scientific Research Applications

2-[[(3-Chlorobenzoyl)amino]methyl]-2-ethylbutanoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are responsible for causing pain and inflammation. In addition, it has been shown to have antioxidant properties, which may help to reduce oxidative stress and inflammation in the body.